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9-OxoODE 9-OxoODE 9-OxoODE results from oxidation of the allylic hydroxyl of either 9(S)- or 9(R)-HODE. Rabbit reticulocyte plasma and mitochondrial membranes contain both 9- and 13-oxoODEs, representing about 2% of the total linoleate residues in the membranes. Most of these oxidized linoleate residues are esterified to membrane lipids.
Brand Name: Vulcanchem
CAS No.: 54232-59-6
VCID: VC0163628
InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+
SMILES: CCCCCC=CC=CC(=O)CCCCCCCC(=O)O
Molecular Formula: C18H30O3
Molecular Weight: 294.4 g/mol

9-OxoODE

CAS No.: 54232-59-6

Reference Standards

VCID: VC0163628

Molecular Formula: C18H30O3

Molecular Weight: 294.4 g/mol

9-OxoODE - 54232-59-6

CAS No. 54232-59-6
Product Name 9-OxoODE
Molecular Formula C18H30O3
Molecular Weight 294.4 g/mol
IUPAC Name (10E,12Z)-9-oxooctadeca-10,12-dienoic acid
Standard InChI InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+
Standard InChIKey LUZSWWYKKLTDHU-ZJHFMPGASA-N
Isomeric SMILES CCCCC/C=C\C=C\C(=O)CCCCCCCC(=O)O
SMILES CCCCCC=CC=CC(=O)CCCCCCCC(=O)O
Canonical SMILES CCCCCC=CC=CC(=O)CCCCCCCC(=O)O
Physical Description Solid
Description 9-OxoODE results from oxidation of the allylic hydroxyl of either 9(S)- or 9(R)-HODE. Rabbit reticulocyte plasma and mitochondrial membranes contain both 9- and 13-oxoODEs, representing about 2% of the total linoleate residues in the membranes. Most of these oxidized linoleate residues are esterified to membrane lipids.
Synonyms 9-KODE
Reference 1.Kühn, H.,Belkner, J., and Wiesner, R. Subcellular distribution of lipoxygenase products in rabbit reticulocyte membranes. European Journal of Biochemistry 191, 221-227 (1990).
PubChem Compound 9839084
Last Modified Nov 11 2021
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